6-aminohexanoic acid
6-aminohexanoic acid
Aminocaproic Acid is a synthetic lysine derivative with antifibrinolytic activity. Aminocaproic acid competitively inhibits activation of plasminogen, thereby reducing conversion of plasminogen to plasmin (fibrinolysin), an enzyme that degrades fibrin clots as well as fibrinogen and other plasma proteins including the procoagulant factors V and VIII. Aminocaproic acid competitively reduces the conversion of plasminogen to plasmin by plasminogen activators. It directly inhibits proteolytic activity of plasmin, but higher doses are required than are needed to reduce plasmin formation. Aminocaproic acid is used in the treatment of hemorrhage and prophylactically against hemorrhage, including hyperfibrinolysis-induced hemorrhage and postsurgical hemorrhage.
, also known as Ahx or aminohexanoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is a drug which is used for use in the treatment of excessive postoperative bleeding. exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). has been found in human skin tissue, and has also been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, is primarily located in the cytoplasm and adiposome. In humans, is involved in the aminocaproic Acid action pathway.
Aminocaproic acid is an Antifibrinolytic Agent. The physiologic effect of aminocaproic acid is by means of Decreased Fibrinolysis.
, also known as Ahx or aminohexanoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is a drug which is used for use in the treatment of excessive postoperative bleeding. exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). has been found in human skin tissue, and has also been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, is primarily located in the cytoplasm and adiposome. In humans, is involved in the aminocaproic Acid action pathway.
Aminocaproic acid is an Antifibrinolytic Agent. The physiologic effect of aminocaproic acid is by means of Decreased Fibrinolysis.
Brand Name:
Vulcanchem
CAS No.:
1319-82-0
VCID:
VC0072779
InChI:
InChI=1S/C6H13NO2/c7-5-3-1-2-4-6(8)9/h1-5,7H2,(H,8,9)
SMILES:
C(CCC(=O)[O-])CC[NH3+]
Molecular Formula:
C6H13NO2
Molecular Weight:
131.17 g/mol
6-aminohexanoic acid
CAS No.: 1319-82-0
Main Products
VCID: VC0072779
Molecular Formula: C6H13NO2
Molecular Weight: 131.17 g/mol
| CAS No. | 1319-82-0 |
|---|---|
| Product Name | 6-aminohexanoic acid |
| Molecular Formula | C6H13NO2 |
| Molecular Weight | 131.17 g/mol |
| IUPAC Name | 6-azaniumylhexanoate |
| Standard InChI | InChI=1S/C6H13NO2/c7-5-3-1-2-4-6(8)9/h1-5,7H2,(H,8,9) |
| Standard InChIKey | SLXKOJJOQWFEFD-UHFFFAOYSA-N |
| SMILES | C(CCC(=O)[O-])CC[NH3+] |
| Canonical SMILES | C(CCC(=O)[O-])CC[NH3+] |
| Colorform | FINE, WHITE, CRYSTALLINE POWDER LEAVES FROM ETHER |
| Melting Point | 205 °C 205.0 °C 202-203 °C 205°C |
| Physical Description | Solid |
| Description | Aminocaproic Acid is a synthetic lysine derivative with antifibrinolytic activity. Aminocaproic acid competitively inhibits activation of plasminogen, thereby reducing conversion of plasminogen to plasmin (fibrinolysin), an enzyme that degrades fibrin clots as well as fibrinogen and other plasma proteins including the procoagulant factors V and VIII. Aminocaproic acid competitively reduces the conversion of plasminogen to plasmin by plasminogen activators. It directly inhibits proteolytic activity of plasmin, but higher doses are required than are needed to reduce plasmin formation. Aminocaproic acid is used in the treatment of hemorrhage and prophylactically against hemorrhage, including hyperfibrinolysis-induced hemorrhage and postsurgical hemorrhage. , also known as Ahx or aminohexanoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is a drug which is used for use in the treatment of excessive postoperative bleeding. exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). has been found in human skin tissue, and has also been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, is primarily located in the cytoplasm and adiposome. In humans, is involved in the aminocaproic Acid action pathway. Aminocaproic acid is an Antifibrinolytic Agent. The physiologic effect of aminocaproic acid is by means of Decreased Fibrinolysis. |
| Shelf Life | STABLE IN LIGHT & AIR |
| Solubility | 505000 mg/L (at 25 °C) 3.85 M 1 G IN 3 ML OF WATER; SLIGHTLY SOL IN ALCOHOL; PRACTICALLY INSOL IN CHLOROFORM & ETHER 505.0 mg/mL at 25 °C 0.9 [ug/mL] |
| Synonyms | 6 Aminocaproic Acid 6 Aminohexanoic Acid 6-Aminocaproic Acid 6-Aminohexanoic Acid Amicar Aminocaproic Acid Capralense Capramol Caproamin Caprocid Caprolest CY 116 CY-116 CY116 Epsamon Epsikapron epsilon Aminocaproic Acid epsilon-Aminocaproic Acid Hemocaprol Hexalense |
| PubChem Compound | 517030 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume